N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide

• IUPAC Name: N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C12H16F3N3O3/c13-12(14,15)9-1-4-18(17-9)7-10(20)16-11(8-19)2-5-21-6-3-11/h1,4,19H,2-3,5-8H2,(H,16,20)
• InChI Key: LFMBLSXKGNXBFX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CO)NC(=O)CN2C=CC(=N2)C(F)(F)F
• Molecular Formula: C12H16F3N3O3
• Molecular Weight: 307.27 g/mol

Description

N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various research fields. This compound is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The mechanism of action of N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide is not fully understood. However, studies have shown that this compound can modulate the activity of certain enzymes and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been shown to modulate the activity of certain enzymes and receptors in the body, leading to changes in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, the synthesis of this compound is complex and requires specialized equipment and expertise. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain research applications.

Future Directions

There are many potential future directions for research involving N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide. Some possible areas of research include:
1. Further investigation of the mechanism of action of this compound to better understand its effects on cellular signaling pathways.
2. Development of new synthetic methods for the production of N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide that are more efficient and cost-effective.
3. Exploration of the potential therapeutic applications of this compound in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
4. Investigation of the safety and toxicity of N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide in animal models and human clinical trials.

Synthesis Methods

The synthesis of N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide involves a multi-step process that requires specialized equipment and expertise. The synthesis process involves the reaction of 3-(trifluoromethyl)pyrazole-1-carboxylic acid with 1,4-anhydro-D-mannitol in the presence of a catalyst. The resulting intermediate is then reacted with N-hydroxymethyl acrylamide, followed by purification and isolation of the final product.

Scientific Research Applications

N-[4-(hydroxymethyl)oxan-4-yl]-2-[3-(trifluoromethyl)pyrazol-1-yl]acetamide has been widely used in scientific research, particularly in the fields of biochemistry, pharmacology, and medicinal chemistry. This compound has shown potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.